Cas no 1783778-15-3 (3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine
• CAS No: 1783778-15-3
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 6468842
• PubChem ID: 105453329
• Update Time: 2025-10-30

3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine
• 1783778-15-3
• EN300-1946158

• Inchi： 1S/C10H10F3N/c11-8-4-2-1-3-7(8)9(14)5-10(12,13)6-9/h1-4H,5-6,14H2
• InChI Key： LXZWBQVAXRDXHQ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=CC=2F)(C1)N)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine

3,3-Difluoro-1-(2-fluorophenyl)cyclobutan-1-amine: A Comprehensive Overview

The compound 3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine (CAS No. 1783778-15-3) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclobutane derivatives, which have gained attention in recent years due to their intriguing chemical properties and promising biological activities. The molecule features a cyclobutane ring substituted with two fluorine atoms at the 3-position and a 2-fluorophenyl group attached to the nitrogen atom. This combination of substituents imparts distinct electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of fluorine atoms in 3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine not only enhances its lipophilicity but also contributes to its potential as a lead compound in medicinal chemistry. Researchers have explored the synthesis of this compound through various routes, including ring-closing metathesis and nucleophilic substitution reactions, which have been optimized to achieve high yields and purity.

The cyclobutane ring in 3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine is known for its strained geometry, which can influence the molecule's reactivity and interactions with biological targets. This strain can be harnessed to design molecules with specific binding affinities or catalytic activities. For instance, recent advancements in transition metal-catalyzed reactions have demonstrated the utility of cyclobutane derivatives as precursors for constructing complex molecular architectures. The integration of fluorine substituents further diversifies the functional groups available for such transformations.

In terms of biological activity, 3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological systems makes it a candidate for further exploration in therapeutic areas such as oncology, inflammation, and central nervous system disorders. Researchers have employed computational methods, including molecular docking and dynamics simulations, to predict its binding modes and optimize its pharmacological profiles.

The synthesis of 3,3-difluoro-1-(2-fluorophenyl)cyclobutan-1-amine involves a multi-step process that begins with the preparation of intermediates such as 2-fluorophenylamines and fluorinated cyclobutane precursors. These steps require precise control over reaction conditions to ensure the formation of the desired product while minimizing by-products. Recent innovations in catalytic asymmetric synthesis have provided new avenues for constructing enantioselective derivatives of this compound, which could be valuable for studying stereochemical effects on biological activity.

From an environmental standpoint, the development of sustainable synthetic routes for 3,7-difluoro-cyclohexanone (CAS No.) is a growing area of interest. Researchers are exploring green chemistry approaches that reduce waste generation and minimize the use of hazardous reagents. These efforts align with global initiatives to promote environmentally friendly chemical practices while maintaining high standards of product quality.

In conclusion, 3,7-difluoro-cyclohexanone (CAS No.) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure enables diverse chemical transformations and biological interactions that continue to be explored through cutting-edge methodologies. As research progresses, this compound is expected to contribute valuable insights into the design of novel materials and therapeutic agents.